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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and analytical characterization of 6-Aminopicolinic acid. This

compound serves as a crucial building block in the synthesis of various pharmaceutical agents

and other specialty chemicals.

Core Molecular and Physicochemical Properties
6-Aminopicolinic acid, systematically named 6-aminopyridine-2-carboxylic acid, is a

substituted pyridine derivative. Its structural and chemical properties are fundamental to its

reactivity and applications in medicinal chemistry and materials science.
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Property Data

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

CAS Number 23628-31-1

IUPAC Name 6-aminopyridine-2-carboxylic acid

Synonyms 6-Amino-2-picolinic acid

Appearance White to off-white crystalline powder

Melting Point 280-285°C (decomposition)[1]

Solubility

Slightly soluble in water; soluble in DMSO,

ethanol, and alkaline solutions.[1] Soluble in hot

water.[2][3]

Density ~1.45 g/cm³ (estimated)[1]

Molecular Structure
The molecular structure of 6-Aminopicolinic acid consists of a pyridine ring substituted with a

carboxylic acid group at position 2 and an amino group at position 6.

Experimental Protocols
Synthesis of 6-Aminopicolinic Acid Methyl Ester
A common derivative for further synthetic modifications is the methyl ester. A representative

synthesis protocol is as follows:

Esterification:

Dissolve 10g of 6-aminopyridine-2-carboxylic acid in 150ml of methanol.

Add 20ml of concentrated sulfuric acid dropwise.

Reflux the mixture for 16 hours.
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Remove the majority of methanol under vacuum.

Pour the residue into ice water.

Adjust the pH to 8-9 with a 6N sodium hydroxide solution.

Extract the product with ethyl acetate.

Wash the organic phase with brine, dry it over sodium sulfate, and filter.

Concentrate the filtrate to obtain 6-aminopicolinic acid methyl ester.[4]

Spectroscopic Characterization
The structural identity and purity of 6-Aminopicolinic acid and its derivatives are typically

confirmed using spectroscopic methods.

¹H NMR Spectroscopy: The proton nuclear magnetic resonance (¹H NMR) spectrum of the

methyl ester in CDCl₃ would show characteristic signals: a singlet for the methyl protons at

approximately 3.91 ppm, a broad singlet for the amine protons around 4.91 ppm, and distinct

signals for the aromatic protons on the pyridine ring.[4] The acidic proton of the carboxylic

acid in the parent compound typically appears far downfield, in the 10-12 ppm region, often

as a broad singlet.[5]

¹³C NMR Spectroscopy: The carbon-13 NMR spectrum provides information on the carbon

framework. For the methyl ester, expected signals include those for the methyl carbon, the

aromatic carbons, and the carbonyl carbon.[4] The carbonyl carbon of a carboxylic acid

typically resonates in the 160-180 ppm range.[5]

Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and

fragmentation pattern. For 6-Aminopicolinic acid, the molecular ion peak would be

observed at an m/z corresponding to its molecular weight.

Applications in Research and Development
6-Aminopicolinic acid is a versatile building block in organic synthesis. Its key applications

include:
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Pharmaceutical Intermediates: It is a critical component in the synthesis of various active

pharmaceutical ingredients, including antiviral agents.[1]

Agrochemicals: The scaffold is utilized in the development of new agrochemicals.[1]

Metal-Chelating Agents: The presence of the carboxylic acid and the pyridine nitrogen allows

for the formation of stable complexes with metal ions, making it useful in the formulation of

specialty chemicals.[1]

Logical Workflow: Synthesis and Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

derivative of 6-Aminopicolinic acid, such as its methyl ester.
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Caption: Synthesis and characterization workflow for 6-Aminopicolinic acid methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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